Cas no 2155851-96-8 (3-phenylazetidine-2-carboxylic acid hydrochloride)

3-Phenylazetidine-2-carboxylic acid hydrochloride is a chiral azetidine derivative with a phenyl substituent, commonly employed as a building block in medicinal chemistry and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. Its rigid azetidine scaffold and carboxylic acid functionality make it a valuable intermediate for designing bioactive compounds, particularly in the synthesis of protease inhibitors and other small-molecule therapeutics. The stereochemistry at the 2-position allows for enantioselective applications. This compound is typically utilized in peptide mimetics and drug discovery due to its constrained ring structure, which can improve binding affinity and metabolic stability in target molecules.
3-phenylazetidine-2-carboxylic acid hydrochloride structure
2155851-96-8 structure
Product Name:3-phenylazetidine-2-carboxylic acid hydrochloride
CAS No:2155851-96-8
MF:C10H12ClNO2
MW:213.660781860352
CID:5949186
PubChem ID:165791739
Update Time:2025-06-13

3-phenylazetidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-phenylazetidine-2-carboxylic acid hydrochloride
    • 2-Azetidinecarboxylic acid, 3-phenyl-, hydrochloride (1:1)
    • 2155851-96-8
    • EN300-1272172
    • Inchi: 1S/C10H11NO2.ClH/c12-10(13)9-8(6-11-9)7-4-2-1-3-5-7;/h1-5,8-9,11H,6H2,(H,12,13);1H
    • InChI Key: CHGOFZUREKOAOZ-UHFFFAOYSA-N
    • SMILES: N1CC(C2=CC=CC=C2)C1C(O)=O.[H]Cl

Computed Properties

  • Exact Mass: 213.0556563g/mol
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

3-phenylazetidine-2-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1272172-1.0g
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
1g
$0.0 2023-06-08
Enamine
EN300-1272172-50mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
50mg
$1247.0 2023-10-02
Enamine
EN300-1272172-100mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
100mg
$1307.0 2023-10-02
Enamine
EN300-1272172-250mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
250mg
$1366.0 2023-10-02
Enamine
EN300-1272172-500mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
500mg
$1426.0 2023-10-02
Enamine
EN300-1272172-1000mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
1000mg
$1485.0 2023-10-02
Enamine
EN300-1272172-2500mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
2500mg
$2912.0 2023-10-02
Enamine
EN300-1272172-5000mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
5000mg
$4309.0 2023-10-02
Enamine
EN300-1272172-10000mg
3-phenylazetidine-2-carboxylic acid hydrochloride
2155851-96-8
10000mg
$6390.0 2023-10-02

Additional information on 3-phenylazetidine-2-carboxylic acid hydrochloride

Research Briefing on 3-Phenylazetidine-2-Carboxylic Acid Hydrochloride (CAS: 2155851-96-8)

3-Phenylazetidine-2-carboxylic acid hydrochloride (CAS: 2155851-96-8) is a chiral azetidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a key building block for the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and inflammatory diseases. Recent studies have highlighted its potential as a versatile scaffold due to its constrained ring structure and ability to modulate protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-phenylazetidine-2-carboxylic acid hydrochloride as a precursor for the synthesis of selective cathepsin inhibitors. The researchers demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against cathepsin L, a protease implicated in cancer metastasis and viral infections. The structural rigidity imparted by the azetidine ring was found to enhance binding affinity while reducing off-target effects compared to linear analogs.

In the context of CNS drug development, a recent patent application (WO2023051234) disclosed novel dopamine D3 receptor modulators incorporating the 3-phenylazetidine-2-carboxylic acid scaffold. The hydrochloride salt form (2155851-96-8) was particularly emphasized for its improved solubility and pharmacokinetic properties. Preclinical data showed promising blood-brain barrier penetration and receptor subtype selectivity, suggesting potential applications in Parkinson's disease and substance use disorders.

Analytical characterization of 3-phenylazetidine-2-carboxylic acid hydrochloride has advanced significantly in the past year. A 2024 publication in Analytical and Bioanalytical Chemistry reported a validated HPLC-MS method for quantifying this compound in biological matrices with a lower limit of detection of 0.1 ng/mL. This methodological advancement supports ongoing pharmacokinetic studies and quality control in API manufacturing.

From a synthetic chemistry perspective, recent innovations have addressed previous challenges in the large-scale production of enantiomerically pure 3-phenylazetidine-2-carboxylic acid hydrochloride. A continuous flow chemistry approach published in Organic Process Research & Development (2023) achieved a 92% yield with >99% ee, representing a significant improvement over batch processes. This development is particularly relevant given the growing demand for this intermediate in pharmaceutical R&D pipelines.

The safety profile of 3-phenylazetidine-2-carboxylic acid hydrochloride has been further elucidated through recent toxicological studies. A GLP-compliant investigation conducted in 2024 reported no genotoxic effects in standard Ames tests and micronucleus assays at concentrations up to 1 mM. These findings support its continued use as a synthetic intermediate in drug discovery programs.

Looking forward, several clinical-stage compounds derived from 3-phenylazetidine-2-carboxylic acid hydrochloride are expected to enter Phase I trials in 2024-2025, targeting indications ranging from fibrotic diseases to neurodegenerative disorders. The compound's versatility as a chiral building block continues to make it a valuable asset in medicinal chemistry, with its applications expanding beyond traditional small molecule therapeutics to include PROTACs and other emerging modalities.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd